N-(tert-butyl)-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-tert-butyl-2-[[4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H24N6O2S/c1-7-21-12(10-8-20(5)19-13(10)23-6)17-18-14(21)24-9-11(22)16-15(2,3)4/h8H,7,9H2,1-6H3,(H,16,22)
• InChI Key: NXVUXPIJBROPSO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC(C)(C)C)C2=CN(N=C2OC)C
• Molecular Formula: C15H24N6O2S
• Molecular Weight: 352.5 g/mol

Description

N-(tert-butyl)-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H24N6O2S and its molecular weight is 352.46. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-bonding Patterns in Substituted Acetamides

Research into molecules like "N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloro-N-(4-methoxybenzyl)acetamide" has highlighted the importance of hydrogen-bonding patterns in determining the structural configuration of chemical compounds. These patterns are crucial in the self-assembly process, affecting the physical and chemical properties of the molecules (López et al., 2010).

Coordination Complexes and Antioxidant Activity

Studies involving pyrazole-acetamide derivatives, such as "N‑(2‑aminophenyl)‑2‑(5‑methyl‑1H‑pyrazol‑3‑yl) acetamide," have led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, which is critical in combating oxidative stress related to various diseases (Chkirate et al., 2019).

Synthesis and Insecticidal Assessment

The synthesis of heterocycles incorporating a thiadiazole moiety, using precursors like "2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide," has been investigated for their insecticidal properties against pests like the cotton leafworm. This research contributes to the development of more effective and potentially environmentally friendly insecticides (Fadda et al., 2017).

Metabolism of Chloroacetamide Herbicides

Understanding the metabolism of chloroacetamide herbicides, such as "2-chloro-N-(ethoxymethyl)-N-(2-ethyl-6-methyl-phenyl)-acetamide" and related compounds, in human and rat liver microsomes is crucial for assessing their environmental impact and potential health risks. This research provides insights into the metabolic pathways and the involvement of specific cytochrome P450 isoforms (Coleman et al., 2000).